Cas no 82330-54-9 (2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde)

• Product Name: 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde
• CAS No: 82330-54-9
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 719955
• PubChem ID: 2775137
• Update Time: 2025-11-01

2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-chloro-3,4-dimethoxy-6-nitro-
• 2-CHLORO-3,4-DIMETHOXY-6-NITROBENZALDEHYDE
• Benzaldehyde,2-chloro-3,4-dimethoxy-6-nitro
• ADCFAHQRUIOIOM-UHFFFAOYSA-N
• DTXSID80379408
• 82330-54-9
• SCHEMBL7016993
• AKOS024377829
• FT-0611706
• MFCD00099543
• A840301
• 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde

• Inchi： 1S/C9H8ClNO5/c1-15-7-3-6(11(13)14)5(4-12)8(10)9(7)16-2/h3-4H,1-2H3
• InChI Key： ADCFAHQRUIOIOM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CC(=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.00900
• Monoisotopic Mass: 245.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.583
• PSA: 81.35000
• LogP: 2.60110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde

Introduction to 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde (CAS No. 82330-54-9)

2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 82330-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of nitroaromatic aldehydes, characterized by the presence of both a nitro group and an aldehyde functional group on a benzene ring, further modified by chloro and methoxy substituents. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, including potential pharmacological agents.

The structural composition of 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde consists of a benzene core substituted with a chlorine atom at the 2-position, two methoxy groups at the 3- and 4-positions, and a nitro group at the 6-position. The aldehyde functionality is located at the 1-position of the benzene ring. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and utility in synthetic transformations.

In recent years, there has been growing interest in developing novel heterocyclic compounds derived from nitroaromatic aldehydes due to their broad spectrum of biological activities. 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde serves as a versatile building block for constructing more complex molecular architectures. Researchers have leveraged its reactive aldehyde group for condensation reactions with various nucleophiles, such as amines and amides, to form Schiff bases and other Schiff-like compounds. These derivatives often exhibit interesting pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde is its role in the synthesis of nitrogen-containing heterocycles. The nitro group can be reduced to an amino group under appropriate conditions, providing access to aminoaromatic intermediates that are crucial for constructing more intricate heterocyclic systems. Additionally, the electron-withdrawing nature of the nitro group enhances the reactivity of the aldehyde moiety, facilitating selective functionalization at other positions on the benzene ring.

The methoxy groups at the 3- and 4-positions contribute to the electronic properties of 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde, influencing its solubility and interaction with biological targets. These substituents can also participate in various chemical reactions, such as etherification or demethylation processes, allowing for further diversification of the molecular structure. The chlorine atom at the 2-position adds another layer of reactivity, enabling nucleophilic substitution reactions that can be exploited in synthetic pathways.

Recent studies have highlighted the utility of 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde in drug discovery efforts aimed at identifying novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in cancer progression. The combination of electron-withdrawing and electron-donating groups in this molecule creates a favorable environment for modulating enzyme activity through precise structural modifications. Furthermore, its ability to form stable complexes with metal ions has been investigated for applications in metallodrug development.

The synthesis of 2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include nitration followed by chlorination and methylation steps to introduce the desired substituents in their correct positions. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic strategies for this compound.

In conclusion,2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde (CAS No. 82330-54-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for constructing complex bioactive molecules. As research continues to uncover new applications for this compound and its derivatives,2-Chloro-3,4-dimethoxy-6-nitrobenzaldehyde is expected to remain a cornerstone in synthetic organic chemistry and drug discovery efforts.